Cas no 2138258-54-3 (Benzenesulfonamide, 3,5-difluoro-4-methoxy-N-methyl-)

• Product Name: Benzenesulfonamide, 3,5-difluoro-4-methoxy-N-methyl-
• CAS No: 2138258-54-3
• MF: C₈H₉F₂NO₃S
• MW: 237.223767995834
• CID: 5280026
• Update Time: 2025-10-16

Benzenesulfonamide, 3,5-difluoro-4-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3,5-difluoro-4-methoxy-N-methyl-

• Inchi： 1S/C8H9F2NO3S/c1-11-15(12,13)5-3-6(9)8(14-2)7(10)4-5/h3-4,11H,1-2H3
• InChI Key： LKZMBHSANVSXGK-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC(F)=C(OC)C(F)=C1

Additional information on Benzenesulfonamide, 3,5-difluoro-4-methoxy-N-methyl-

Comprehensive Overview of Benzenesulfonamide, 3,5-difluoro-4-methoxy-N-methyl- (CAS No. 2138258-54-3)

Benzenesulfonamide, 3,5-difluoro-4-methoxy-N-methyl- (CAS No. 2138258-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the sulfonamide class, which is widely recognized for its diverse biological activities. With the increasing demand for novel drug candidates and agrochemicals, researchers are exploring the potential of 3,5-difluoro-4-methoxy-N-methyl-benzenesulfonamide as a key intermediate or active ingredient in various applications.

The molecular structure of Benzenesulfonamide, 3,5-difluoro-4-methoxy-N-methyl- incorporates a benzene ring substituted with fluorine atoms at the 3 and 5 positions, a methoxy group at the 4 position, and an N-methyl sulfonamide functional group. This combination of substituents enhances the compound's electronic properties, making it a valuable building block in medicinal chemistry. Recent studies highlight its potential role in modulating enzyme activity, particularly in the context of kinase inhibitors and G-protein-coupled receptor (GPCR) ligands, which are hot topics in drug discovery.

In the agrochemical sector, 3,5-difluoro-4-methoxy-N-methyl-benzenesulfonamide is being investigated for its herbicidal and fungicidal properties. The fluorine and methoxy groups contribute to its ability to interact with biological targets, offering a promising avenue for developing next-generation crop protection agents. Given the global focus on sustainable agriculture, this compound aligns with the search for eco-friendly pesticides with reduced environmental impact.

From a synthetic chemistry perspective, the preparation of Benzenesulfonamide, 3,5-difluoro-4-methoxy-N-methyl- involves multi-step reactions, including electrophilic aromatic substitution and sulfonylation. Researchers are optimizing these processes to improve yield and scalability, addressing the growing need for cost-effective production methods. The compound's CAS No. 2138258-54-3 serves as a critical identifier in chemical databases, facilitating its traceability in academic and industrial research.

One of the most frequently searched questions related to this compound is: "What are the applications of 3,5-difluoro-4-methoxy-N-methyl-benzenesulfonamide in drug development?" Current literature suggests its utility in designing selective enzyme inhibitors, particularly for diseases like cancer and inflammatory disorders. Another trending query is: "How does the fluorine substitution affect the reactivity of benzenesulfonamide derivatives?" Fluorine's electronegativity and steric effects play a pivotal role in enhancing binding affinity and metabolic stability, making it a preferred modification in modern pharmaceuticals.

Environmental and regulatory considerations are also paramount when discussing Benzenesulfonamide, 3,5-difluoro-4-methoxy-N-methyl-. While the compound is not classified as hazardous, its biodegradation and ecotoxicity profiles are under scrutiny to ensure compliance with global green chemistry principles. This aligns with the broader industry shift toward sustainable chemical synthesis and responsible sourcing.

In summary, Benzenesulfonamide, 3,5-difluoro-4-methoxy-N-methyl- (CAS No. 2138258-54-3) represents a versatile and high-value chemical entity with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and functional adaptability position it as a compound of interest for future innovations. As research progresses, this molecule is likely to feature prominently in discussions about drug discovery, agricultural chemistry, and molecular design.